2-(1,3-Benzodioxol-5-yloxy)-6-fluoropyridine

• Molecular Formula: C12H8FNO3
• Molecular Weight: 233.19 g/mol
• IUPAC Name: 2-(1,3-benzodioxol-5-yloxy)-6-fluoropyridine
• InChI: InChI=1S/C12H8FNO3/c13-11-2-1-3-12(14-11)17-8-4-5-9-10(6-8)16-7-15-9/h1-6H,7H2
• InChI Key: FAAKBQBCCPDIBY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OC3=NC(=CC=C3)F

Description

2-(1,3-Benzodioxol-5-yloxy)-6-fluoropyridine is a useful research compound. Its molecular formula is C12H8FNO3 and its molecular weight is 233.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To DMSO (5 mL) was added 5-hydroxy-1,3-benzodioxolane (1.09 g, 7.9 mmol), difluoropyridine (0.72 mL, 7.9 mmol), and cesium carbonate (2.62 g, 8.0 mmol). After heating at 50° C. for 18 hours, the reaction was partitioned with water and ethyl acetate. The organic layer was washed with water, brine, and dried (Na2SO4). The solvent was removed to give 2-(1,3-benzodioxol-5-yloxy)-6-fluoropyridine.